3-(3,4-dichlorophenyl)-1,2,3-benzotriazin-4(3H)-imine

• IUPAC Name: 3-(3,4-dichlorophenyl)-1,2,3-benzotriazin-4-imine
• InChI: InChI=1S/C13H8Cl2N4/c14-10-6-5-8(7-11(10)15)19-13(16)9-3-1-2-4-12(9)17-18-19/h1-7,16H
• InChI Key: OGVLWIXSWZBTEW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=N)N(N=N2)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C13H8Cl2N4
• Molecular Weight: 291.13 g/mol
• CAS No.: 477866-22-1

Description

3-(3,4-Dichlorophenyl)-1,2,3-benzotriazin-4(3H)-imine, or 3,4-DCPB, is a synthetic compound with a range of potential applications in laboratory and scientific research. 3,4-DCPB has a range of biochemical and physiological effects, and is increasingly being used in laboratory experiments to study the effects of certain drugs.

Scientific Research Applications

Synthetic Chemistry and Catalysis

Benzotriazin-4(3H)-imine derivatives are utilized in synthetic chemistry for catalysis and as intermediates in the synthesis of complex molecules. For example, commercially available benzophenone imine serves as a convenient ammonia equivalent in palladium-catalyzed amination of aryl halides and triflates, which highlights the utility of imine derivatives in facilitating primary aniline synthesis through catalytic hydrogenation or treatment with hydroxylamine hydrochloride (Wolfe et al., 1997).

Material Science

In material science, the properties of benzotriazin-4(3H)-imine derivatives are explored for their potential in creating advanced materials. The transformation pathways and the variation of acute toxicity of benzophenone compounds during the chlorination disinfection process demonstrate the environmental and material science applications of these compounds, indicating their potential impact on ecological safety and water treatment processes (Liu et al., 2016).

Environmental Studies

Studies on benzophenones and benzotriazoles, including derivatives like 3-(3,4-dichlorophenyl)-1,2,3-benzotriazin-4(3H)-imine, have revealed their occurrence in environmental matrices, indicating the need for monitoring and managing their levels in water bodies. The determination of benzotriazole and benzophenone UV filters in sediment and sewage sludge underscores the environmental persistence and potential ecological impacts of these compounds (Zhang et al., 2011).

Antimicrobial Activity

Research on derivatives of benzotriazin-4(3H)-imines has also focused on their antimicrobial activity. The synthesis and characterization of imidazolyl Schiff bases, triazoles, and azetidinones from benzylidenehydrazinyl imidazoles and their evaluation against bacterial and fungal strains highlight the potential bioactive applications of these compounds (Rekha et al., 2019).

Mechanism of Action

Target of Action

It is structurally related to 3,4-dichlorophenyl isocyanate , which is used as a chemical intermediate and in organic synthesis .

Mode of Action

Compounds with similar structures, such as 3,4-dichlorophenyl isocyanate, are known to be irritants for tissues including eyes and mucous membranes .

Biochemical Pathways

Related compounds such as pyrazoline derivatives have been studied for their biological and pharmacological activities . These compounds have shown a range of activities including antibacterial, antifungal, antiparasitic, anti-inflammatory, antidepressant, anticonvulsant, antioxidant, and antitumor activities .

Result of Action

Related compounds have shown a range of biological activities, suggesting that this compound may also have diverse effects at the molecular and cellular levels .